Cas no 1225846-89-8 (3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid
• CAS No: 1225846-89-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6567202
• PubChem ID: 62395981
• Update Time: 2025-06-26

3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid
• Benzenepropanoic acid, β-hydroxy-3,4-dimethyl-

• Inchi： 1S/C11H14O3/c1-7-3-4-9(5-8(7)2)10(12)6-11(13)14/h3-5,10,12H,6H2,1-2H3,(H,13,14)
• InChI Key： UBXGRLUPRJNVQJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(C)C=1)(O)CC(=O)O

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 362.4±30.0 °C(Predicted)
• pka: 4.32±0.10(Predicted)

Additional information on 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid

3-(3,4-Dimethylphenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview (CAS No. 1225846-89-8)

3-(3,4-Dimethylphenyl)-3-hydroxypropanoic acid (CAS No. 1225846-89-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a dimethylphenyl group and a hydroxypropanoic acid moiety. These structural elements contribute to its diverse chemical properties and reactivity profiles, making it a valuable building block for the development of novel compounds and materials.

The synthesis of 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid has been extensively studied in the literature. One of the most common synthetic routes involves the reaction of 3,4-dimethylbenzaldehyde with malonic acid in the presence of a base, followed by reduction and hydrolysis steps. This method yields high purity and good yields of the target compound, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as the use of catalysts derived from renewable resources and solvent-free conditions.

In the pharmaceutical industry, 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid has shown promise as a potential lead compound for drug discovery. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in metabolic pathways, making them potential candidates for the treatment of metabolic disorders such as diabetes and obesity. Additionally, its ability to modulate receptor activity has led to investigations into its potential use in neurological disorders and cancer therapy.

The physicochemical properties of 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid have been thoroughly characterized. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase reactions. Its stability under various conditions has also been studied, with results indicating that it remains stable at room temperature and under mild acidic or basic conditions.

The biological activity of 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid has been explored through a series of in vitro and in vivo experiments. In cell-based assays, it has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Furthermore, preliminary studies have indicated that it may possess antioxidant properties, which could contribute to its protective effects against oxidative stress-related conditions.

The pharmacokinetic profile of 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid has also been investigated to better understand its behavior in biological systems. Studies have shown that it is rapidly absorbed after oral administration and undergoes extensive metabolism in the liver. The major metabolites identified include glucuronidated and sulfated conjugates, which are excreted primarily through the urine. These findings are crucial for optimizing its formulation and dosing regimens for clinical applications.

In addition to its pharmaceutical applications, 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid has found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems. Recent research has focused on developing MOFs based on this compound with enhanced stability and tunable pore sizes for specific applications.

The environmental impact of 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid has also been evaluated to ensure its safe use in various industries. Studies have shown that it is biodegradable under aerobic conditions and does not accumulate in aquatic environments. However, proper waste management practices are still recommended to minimize any potential environmental risks associated with its production and use.

In conclusion, 3-(3,4-dimethylphenyl)-3-hydroxypropanoic acid (CAS No. 1225846-89-8) is a multifaceted compound with a wide range of applications across different fields. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new possibilities for its use in pharmaceuticals, materials science, and other areas, highlighting its significance as an important chemical entity.